Cas no 32652-46-3 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 8-oxo-, (6R)-)
32652-46-3 structure
Product Name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 8-oxo-, (6R)-
CAS No:32652-46-3
MF:C7H7NO3S
MW:185.200380563736
CID:322176
PubChem ID:52921562
Update Time:2025-04-19
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 8-oxo-, (6R)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 8-oxo-, (6R)-
- (6R)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 3-Cephem-4-carboxylic acid
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 8-oxo-, (R)-
- D3-Cephem-4-carboxylic acid
- 3-cephem-4 carboxylic acid
- ceph-3-eme-4-carboxylic acid
- 32652-46-3
- SCHEMBL1387526
- IKWLIQXIPRUIDU-ZCFIWIBFSA-N
- DTXSID80680622
- ceph-3-em-4-carboxylic acid
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- Inchi: 1S/C7H7NO3S/c9-5-3-6-8(5)4(7(10)11)1-2-12-6/h1,6H,2-3H2,(H,10,11)/t6-/m1/s1
- InChI Key: IKWLIQXIPRUIDU-ZCFIWIBFSA-N
- SMILES: S1CC=C(C(=O)O)N2C(C[C@@H]12)=O
Computed Properties
- Exact Mass: 185.01471
- Monoisotopic Mass: 185.01466426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 82.9Ų
Experimental Properties
- PSA: 57.61
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 8-oxo-, (6R)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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